Cas no 384-16-7 (2-Bromo-1-chloro-3-(trifluoromethyl)benzene)

• Product Name: 2-Bromo-1-chloro-3-(trifluoromethyl)benzene
• CAS No: 384-16-7
• MF: C₇H₃BrClF₃
• MW: 259.450930833817
• MDL: MFCD00673988
• CID: 294289
• PubChem ID: 17750574
• Update Time: 2025-06-10

2-Bromo-1-chloro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-3-(trifluoromethyl)benzene
• 2-Bromo-3-Chlorobenzotrifluoride
• Benzene,2-bromo-1-chloro-3-(trifluoromethyl)-
• C7H3BrClF3
• SBB102202
• PC3593
• AS05904
• AM62318
• FCH1331838
• CM13191
• SY031827
• AX8215276
• AB0057171
• Z4689
• TL80074091
• UX00000366
• ST24022026
• 2-bromo-3-chloro-1-(trifluoromethyl)benzene
• 2-bromanyl-1-chloranyl-3-(trifluoromethyl)be
• 2-bromanyl-1-chloranyl-3-(trifluoromethyl)benzene
• A824141
• BENZENE, 2-BROMO-1-CHLORO-3-(TRIFLUOROMETHYL)
• J-650084
• DS-14261
• EN300-2007166
• SCHEMBL10873508
• 384-16-7
• FT-0761204
• AKOS016011147
• DTXSID20590579
• GMUWNTUONIQRFP-UHFFFAOYSA-N
• CS-0157245
• MFCD00673988
• 4-HYDROXY-6-AMINOQUINOLINE

• MDL： MFCD00673988
• Inchi： 1S/C7H3BrClF3/c8-6-4(7(10,11)12)2-1-3-5(6)9/h1-3H
• InChI Key： GMUWNTUONIQRFP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(F)(F)F)Cl

Computed Properties

• Exact Mass: 257.90600
• Monoisotopic Mass: 257.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.1

Experimental Properties

• Density: 1.717±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 198.4±35.0 ºC (760 Torr),
• Flash Point: 73.8±25.9 ºC,
• Refractive Index: 1.491
• Solubility: Insuluble (1.6E-3 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 4.12130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Bromo-1-chloro-3-(trifluoromethyl)benzene

Recent Advances in the Application of 2-Bromo-1-chloro-3-(trifluoromethyl)benzene (CAS: 384-16-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-chloro-3-(trifluoromethyl)benzene (CAS: 384-16-7) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Its unique structural features, characterized by the presence of bromo, chloro, and trifluoromethyl substituents, make it a valuable building block for the development of novel compounds with potential therapeutic and industrial applications.

Recent studies have highlighted the role of 2-Bromo-1-chloro-3-(trifluoromethyl)benzene in the synthesis of trifluoromethylated compounds, which are increasingly important in medicinal chemistry due to their enhanced metabolic stability, lipophilicity, and bioavailability. The trifluoromethyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates, making this compound a critical component in the design of next-generation pharmaceuticals. Researchers have successfully utilized this intermediate in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, demonstrating its broad utility in drug discovery.

One of the most notable advancements involving 2-Bromo-1-chloro-3-(trifluoromethyl)benzene is its application in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the efficient introduction of diverse functional groups into the aromatic ring, facilitating the rapid synthesis of complex molecules. Recent publications have reported optimized reaction conditions that enhance the yield and selectivity of these transformations, thereby improving the scalability and cost-effectiveness of processes involving this intermediate.

In addition to its synthetic utility, 2-Bromo-1-chloro-3-(trifluoromethyl)benzene has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound exhibit promising antimicrobial and anticancer properties, although further research is needed to elucidate their mechanisms of action and optimize their efficacy. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable tool for probing biochemical pathways and identifying new drug targets.

Despite its numerous advantages, the handling and storage of 2-Bromo-1-chloro-3-(trifluoromethyl)benzene require careful consideration due to its reactivity and potential hazards. Recent safety studies have provided updated guidelines for its use in laboratory and industrial settings, emphasizing the importance of proper ventilation, personal protective equipment, and waste disposal protocols. These measures ensure the safe and sustainable utilization of this compound in research and development.

Looking ahead, the continued exploration of 2-Bromo-1-chloro-3-(trifluoromethyl)benzene is expected to yield further innovations in chemical biology and pharmaceutical science. Ongoing research efforts are focused on expanding its applications in drug discovery, materials science, and agrochemical development. Collaborative initiatives between academia and industry are likely to accelerate the translation of these findings into practical solutions, addressing unmet medical and industrial needs.

In conclusion, 2-Bromo-1-chloro-3-(trifluoromethyl)benzene (CAS: 384-16-7) represents a pivotal intermediate in modern chemical and pharmaceutical research. Its unique properties and versatile applications underscore its importance in the development of novel therapeutics and functional materials. As research in this area progresses, this compound is poised to play an increasingly prominent role in advancing scientific and technological frontiers.